Cas no 22635-62-7 (tricyclo[3.3.1.13,7]decan-1-ol, acetate)

• Product Name: tricyclo[3.3.1.13,7]decan-1-ol, acetate
• CAS No: 22635-62-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 912422
• PubChem ID: 519973
• Update Time: 2025-10-28

tricyclo[3.3.1.13,7]decan-1-ol, acetate Chemical and Physical Properties

Names and Identifiers

• tricyclo[3.3.1.13,7]decan-1-ol, acetate
• 1-acetyloxyadamantane
• 1-adamantyl acetate
• CHEMBL368454
• Adamantan-1-yl acetate
• acetoxyadamantane
• acetyloxyadamantane
• SCHEMBL27240
• DTXSID501315774
• Tricyclo[3.3.1.13,7]decan-1-ol, 1-acetate
• E80263
• Acetic acid adamantan-1-yl ester
• 1-acetoxyadamantane
• 22635-62-7
• 1-Adamantanol, acetate

• Inchi： 1S/C12H18O2/c1-8(13)14-12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3
• InChI Key： ZYLRDAOEBRPIGT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on tricyclo[3.3.1.13,7]decan-1-ol, acetate

Comprehensive Guide to Tricyclo[3.3.1.13,7]decan-1-ol, acetate (CAS No. 22635-62-7): Properties, Applications, and Market Insights

Tricyclo[3.3.1.13,7]decan-1-ol, acetate (CAS No. 22635-62-7) is a specialized organic compound with a unique bridged polycyclic structure. This acetate derivative of tricyclodecanol has garnered significant attention in recent years due to its versatile applications in fragrance formulation, pharmaceutical intermediates, and specialty chemical synthesis. The compound's rigid tricyclic framework contributes to its exceptional stability and distinctive olfactory properties, making it valuable for high-end perfumery applications.

Chemically, tricyclo[3.3.1.13,7]decan-1-ol, acetate belongs to the class of bridged polycyclic compounds, characterized by its three fused rings with specific stereochemistry. The molecular structure features a decan backbone with an acetate functional group at the 1-position, which significantly influences its physical and chemical behavior. Recent studies in green chemistry applications have explored this compound's potential as a bio-based alternative to certain synthetic intermediates, aligning with current industry trends toward sustainable chemical production.

The fragrance industry represents one of the primary markets for CAS 22635-62-7, where it serves as a long-lasting fixative and contributes woody-amber nuances to perfume compositions. Its excellent stability under various pH conditions and resistance to oxidation make it particularly valuable in premium cosmetic formulations. Analytical techniques such as GC-MS analysis and NMR spectroscopy are commonly employed to verify the purity and structural integrity of this specialty chemical.

In pharmaceutical research, tricyclo[3.3.1.13,7]decan-1-ol, acetate has shown promise as a chiral building block for complex molecule synthesis. Its constrained geometry offers unique opportunities for creating sterically hindered compounds with potential biological activity. Recent patent literature reveals growing interest in this compound's derivatives for drug delivery systems and as scaffolds for medicinal chemistry applications, particularly in central nervous system targeting molecules.

The global market for tricyclo[3.3.1.13,7]decan-1-ol, acetate has shown steady growth, driven by increasing demand from the flavor and fragrance sector and expanding applications in advanced material science. Industry reports indicate particular growth in the Asia-Pacific region, where rising disposable incomes have boosted premium personal care product consumption. Manufacturers are responding with improved synthetic methodologies to enhance production efficiency while maintaining high purity standards.

From a regulatory perspective, CAS 22635-62-7 is generally recognized as safe for its intended uses when handled according to standard chemical safety protocols. The compound's environmental profile has been evaluated through standard OECD test guidelines, showing favorable biodegradation characteristics compared to many synthetic musks. This environmental compatibility positions it well in markets with stringent green chemistry regulations and sustainability requirements.

Recent advancements in catalytic hydrogenation techniques have improved the commercial synthesis of tricyclo[3.3.1.13,7]decan-1-ol, acetate, reducing byproduct formation and energy consumption. These process optimizations address key questions from chemical manufacturers regarding cost-effective production methods. The development of continuous flow chemistry approaches for this compound's synthesis represents another area of active research, potentially offering scalability advantages for industrial production.

Analytical challenges associated with tricyclo[3.3.1.13,7]decan-1-ol, acetate primarily involve its stereochemical characterization and purity assessment. Advanced techniques like chiral HPLC and X-ray crystallography are often required to fully characterize this complex molecule. These analytical considerations are particularly important for pharmaceutical applications where isomeric purity can significantly impact biological activity.

The future outlook for CAS 22635-62-7 appears promising, with research expanding into novel applications such as functional material additives and specialty polymer modifiers. Its unique structural features continue to inspire innovation across multiple chemical sectors. As sustainability becomes increasingly important in chemical manufacturing, the development of bio-catalytic routes for producing this compound may emerge as a significant area of investigation.

For researchers and industry professionals seeking detailed technical information about tricyclo[3.3.1.13,7]decan-1-ol, acetate, comprehensive spectral data libraries and thermodynamic property databases are available through various scientific resources. These tools facilitate proper identification, quality control, and application development for this versatile chemical intermediate in both academic and industrial settings.